![molecular formula C57H97Cl2N3O31 B1675378 5-acetamido-2-[5-[3-acetamido-5-hydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2-[6-[(E)-2-[(2,2-dichloroacetyl)amino]-3-hydroxyoctadec-4-enoxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-3-hydroxy-6-(hydroxyme CAS No. 126586-85-4](/img/structure/B1675378.png)
5-acetamido-2-[5-[3-acetamido-5-hydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2-[6-[(E)-2-[(2,2-dichloroacetyl)amino]-3-hydroxyoctadec-4-enoxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-3-hydroxy-6-(hydroxyme
Overview
Description
Liga 20 is a semisynthetic GM1 ganglioside with N-dichloroacetylsphingosine; about ten times more potent than the natural GM2 in protecting neurons in culture against glutamate toxicity.
Properties
CAS No. |
126586-85-4 |
|---|---|
Molecular Formula |
C57H97Cl2N3O31 |
Molecular Weight |
1391.3 g/mol |
IUPAC Name |
5-acetamido-2-[5-[3-acetamido-5-hydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2-[6-[(E)-2-[(2,2-dichloroacetyl)amino]-3-hydroxyoctadec-4-enoxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-3-hydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-hydroxy-6-(1,2,3-trihydroxypropyl)oxane-2-carboxylic acid |
InChI |
InChI=1S/C57H97Cl2N3O31/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(70)27(62-51(81)50(58)59)24-84-53-43(79)41(77)45(33(22-66)87-53)89-55-44(80)49(93-57(56(82)83)18-29(71)35(60-25(2)68)48(92-57)37(73)30(72)19-63)46(34(23-67)88-55)90-52-36(61-26(3)69)47(39(75)32(21-65)85-52)91-54-42(78)40(76)38(74)31(20-64)86-54/h16-17,27-50,52-55,63-67,70-80H,4-15,18-24H2,1-3H3,(H,60,68)(H,61,69)(H,62,81)(H,82,83)/b17-16+ |
InChI Key |
CQCBGDOXLXRPIU-XXDAVWNGSA-N |
Isomeric SMILES |
CCCCCCCCCCCCC/C=C/C(C(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)OC4C(C(C(C(O4)CO)O)O)O)NC(=O)C)OC5(CC(C(C(O5)C(C(CO)O)O)NC(=O)C)O)C(=O)O)O)O)O)NC(=O)C(Cl)Cl)O |
SMILES |
CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)OC4C(C(C(C(O4)CO)O)O)O)NC(=O)C)OC5(CC(C(C(O5)C(C(CO)O)O)NC(=O)C)O)C(=O)O)O)O)O)NC(=O)C(Cl)Cl)O |
Canonical SMILES |
CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)OC4C(C(C(C(O4)CO)O)O)O)NC(=O)C)OC5(CC(C(C(O5)C(C(CO)O)O)NC(=O)C)O)C(=O)O)O)O)O)NC(=O)C(Cl)Cl)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
II3Neu5-AcGgOse4-2-d-erythro-1,3-dihydroxy-2-dichloroacetamide-4-trans-octadacene LIGA 20 LIGA-20 LIGA20 |
Origin of Product |
United States |
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